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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Building
Block

6-Bromo-2,3-dimethoxybenzaldehyde, identified by the CAS number 53811-50-0, is a
substituted aromatic aldehyde of significant interest in the fields of organic synthesis and
medicinal chemistry.[1][2] Its unique structural arrangement, featuring a bromine atom and two
methoxy groups flanking an aldehyde functional group, renders it a versatile precursor for the
synthesis of complex molecular architectures. This guide provides an in-depth exploration of its
synthesis, properties, and applications, with a particular focus on its role in the development of
novel therapeutic agents. The brominated methoxyphenyl moiety is a common feature in a
variety of natural alkaloids, including convolutamines and amathamides, which have
demonstrated a range of biological activities such as antibacterial, antifungal, and antitumor
properties.[3] The strategic placement of the bromine atom on the aromatic ring can
significantly influence the biological activity of the resulting compounds, making 6-bromo-2,3-
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dimethoxybenzaldehyde a crucial starting material for structure-activity relationship (SAR)
studies.[3]

Physicochemical Properties and Spectroscopic
Data

A thorough understanding of the physicochemical properties of 6-bromo-2,3-
dimethoxybenzaldehyde is fundamental for its effective use in research and development.
This section outlines its key characteristics.

Property Value Source
CAS Number 53811-50-0 [11[2]
Molecular Formula CoHoBrOs [1]
Molecular Weight 245.07 g/mol [1]
Melting Point 75-77 °C [3]
Appearance White powder [3]

Spectroscopic Data:

e H NMR (400 MHz, CDCls): & 10.31 (s, 1H), 7.31 (d, J = 8.7 Hz, 1H), 6.94 (d, J = 7.5 Hz,
1H), 3.91 (s, 3H), 3.87 (s, 3H).[3]

e 13C NMR (100 MHz, CDCls): 6 190.4, 152.8, 152.1, 129.3, 128.7, 117.6, 112.8, 62.3, 56.2.[3]

e FTIR (ATR) v/cm~%: 1685, 1570, 1468.[3]

Synthesis of 6-Bromo-2,3-dimethoxybenzaldehyde:
A Step-by-Step Protocol

The synthesis of 6-bromo-2,3-dimethoxybenzaldehyde is typically achieved through the
electrophilic bromination of 2,3-dimethoxybenzaldehyde. The following protocol is a well-
established method for this transformation.[3]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1228148/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-bromo-2-3-dimethoxybenzaldehyde
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.benchchem.com/product/b1228148/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-bromo-2-3-dimethoxybenzaldehyde
https://www.benchchem.com/product/b1228148/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-bromo-2-3-dimethoxybenzaldehyde
https://www.chemsrc.com/en/cas/53811-50-0_27504.html
https://www.sigmaaldrich.com/US/en/product/aldrich/l135259
https://www.chemsrc.com/en/cas/53811-50-0_27504.html
https://www.chemsrc.com/en/cas/53811-50-0_27504.html
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.benchchem.com/product/b1228148/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-bromo-2-3-dimethoxybenzaldehyde
https://www.benchchem.com/product/b1228148/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-bromo-2-3-dimethoxybenzaldehyde
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/?format=html&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Scheme:

Bromination

2,3-Dimethoxybenzaldehyde

'} 6-Bromo-2,3-dimethoxybenzaldehyde

N-Bromosuccinimide (NBS)
Dimethylformamide (DMF)

Click to download full resolution via product page
A diagram illustrating the synthesis of 6-Bromo-2,3-dimethoxybenzaldehyde.
Experimental Protocol:

o Dissolution of Starting Material: In a suitable reaction vessel, dissolve 2,3-
dimethoxybenzaldehyde (1 equivalent) in dimethylformamide (DMF).

o Preparation of Brominating Agent: In a separate flask, dissolve N-bromosuccinimide (NBS)
(1.5 equivalents) in DMF.

» Addition of Brominating Agent: Add the NBS solution dropwise to the solution of 2,3-
dimethoxybenzaldehyde over a period of 30 minutes at room temperature.

e Reaction Monitoring: Stir the reaction mixture at room temperature for 48 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, pour the reaction mixture into a beaker containing ice and water.

« |solation of Product: Collect the resulting precipitate by filtration and wash thoroughly with
water to yield 6-bromo-2,3-dimethoxybenzaldehyde as a white powder.[3] A reported yield
for this reaction is 60%.[3]

« Purification (Optional): The crude product can be further purified by recrystallization from a
suitable solvent system, such as dichloromethane, to obtain colorless crystals.[3]
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Causality Behind Experimental Choices:

» Choice of Brominating Agent: N-Bromosuccinimide (NBS) is a mild and selective brominating
agent, which is crucial for preventing over-bromination or side reactions on the sensitive
aldehyde functional group.

» Solvent Selection: Dimethylformamide (DMF) is an excellent solvent for both the starting
material and the brominating agent, ensuring a homogeneous reaction mixture.

e Reaction Time: The extended reaction time of 48 hours allows for the complete conversion of
the starting material to the desired product.

o Work-up Procedure: Pouring the reaction mixture into ice water facilitates the precipitation of
the organic product, which has low solubility in water, thereby enabling its easy isolation.

Applications in Drug Discovery and Organic
Synthesis

The primary application of 6-bromo-2,3-dimethoxybenzaldehyde lies in its utility as a
versatile intermediate in the synthesis of biologically active molecules and complex organic
frameworks. The presence of the aldehyde group allows for a wide range of chemical
transformations, including but not limited to:

Reductive amination: To introduce amine functionalities.

Wittig reaction: To form carbon-carbon double bonds.

Aldol condensation: To create more complex carbon skeletons.

Oxidation: To form the corresponding carboxylic acid.

The bromine atom serves as a handle for various cross-coupling reactions, such as Suzuki,
Heck, and Sonogashira couplings, enabling the introduction of diverse substituents onto the
aromatic ring. This versatility is paramount in the construction of compound libraries for high-
throughput screening in drug discovery programs. For instance, this compound is a key
building block for the synthesis of natural alkaloids and their derivatives, which are being
investigated for their potential therapeutic properties.[3]
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Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemical reagents is of
utmost importance. While a specific, comprehensive safety data sheet (SDS) for 6-bromo-2,3-
dimethoxybenzaldehyde is not readily available in the initial search, general precautions for
handling aromatic aldehydes should be strictly followed. The starting material, 2,3-
dimethoxybenzaldehyde, is classified as causing skin and eye irritation, and may cause
respiratory irritation.[4]

Recommended Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of any dust or vapors.[5]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents.[5]

o Spill Response: In case of a spill, avoid generating dust. Carefully sweep up the solid
material and place it in a sealed container for proper disposal.[5]

First Aid Measures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical advice.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[5]

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.[5]
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It is imperative to consult the specific Safety Data Sheet provided by the supplier before
handling this compound.

Conclusion

6-Bromo-2,3-dimethoxybenzaldehyde is a valuable and versatile chemical intermediate with
significant potential in organic synthesis and medicinal chemistry. Its well-defined synthesis and
the reactivity of its functional groups make it an attractive starting material for the development
of novel compounds with a wide range of potential applications. By adhering to the principles of
scientific integrity and safe laboratory practices, researchers can effectively harness the
synthetic potential of this important building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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